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Compound of Interest

Compound Name: 5-Hydroxymethyl xylouridine

Cat. No.: B13918773 Get Quote

5-Hydroxymethyl xylouridine: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxymethyl xylouridine is a modified nucleoside belonging to the pyrimidine family.

Structurally, it is an analog of thymidine, where the methyl group at the 5-position of the uracil

base is replaced by a hydroxymethyl group, and the ribose sugar is substituted with xylose.

This compound is of interest to researchers in the fields of medicinal chemistry and molecular

biology due to its potential applications as a biological probe and therapeutic agent. Its

structural similarity to natural nucleosides allows it to be recognized by cellular machinery

involved in DNA and RNA synthesis, making it a candidate for antiviral and anticancer drug

development.

Chemical Properties
A summary of the known chemical properties of 5-Hydroxymethyl xylouridine is provided

below. It is important to note that detailed experimental data for this specific compound is

limited in publicly accessible literature. The information presented here is a combination of data

from supplier databases and predicted properties.
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Property Value Source

CAS Number 52448-09-6 ChemicalBook[1]

Molecular Formula C₁₀H₁₄N₂O₇ ChemicalBook[1]

Molecular Weight 274.23 g/mol ChemicalBook[1]

Predicted Density 1.68±0.06 g/cm³ N/A

Predicted pKa 9.01±0.10 N/A

Physical Appearance White to off-white powder N/A

Solubility
Soluble in water and polar

organic solvents
N/A

Synthesis and Reactivity
Detailed experimental protocols for the synthesis of 5-Hydroxymethyl xylouridine are not

readily available in the surveyed literature. However, general synthetic strategies for nucleoside

analogs can be inferred. The synthesis would likely involve the glycosylation of a protected 5-

hydroxymethyluracil derivative with a protected xylose derivative.

A potential synthetic workflow is outlined below. This diagram represents a logical relationship

for a plausible synthetic route, not a specific, experimentally validated protocol.
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Caption: A generalized workflow for the synthesis of 5-Hydroxymethyl xylouridine.

The reactivity of 5-Hydroxymethyl xylouridine is expected to be dictated by its functional

groups: the hydroxyl groups on the xylose sugar and the hydroxymethyl group on the uracil

base, as well as the pyrimidine ring itself. The hydroxyl groups can undergo esterification and

etherification reactions. The pyrimidine ring can participate in reactions typical of uracil

derivatives.

Spectroscopic Data
Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for isolated 5-
Hydroxymethyl xylouridine is not currently available in the public domain. Such data would

be crucial for the unambiguous identification and characterization of the compound.

Researchers synthesizing this molecule would need to perform full spectroscopic analysis.

Biological Activity
5-Hydroxymethyl xylouridine is described as a thymidine analog.[1] Analogs of this nature

often exhibit biological activity by mimicking natural nucleosides and interfering with the

synthesis of DNA and/or RNA. This can lead to applications in antiviral and anticancer

therapies. The primary proposed mechanism of action is its incorporation into replicating DNA,

which can be utilized to label cells and monitor DNA synthesis.

At present, there is no specific information available in the reviewed literature detailing the

interaction of 5-Hydroxymethyl xylouridine with any particular signaling pathways. Further

research is required to elucidate its precise biological functions and mechanisms of action.

The following diagram illustrates a conceptual workflow for investigating the biological activity

of a novel nucleoside analog like 5-Hydroxymethyl xylouridine.
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Caption: A conceptual workflow for the biological evaluation of 5-Hydroxymethyl xylouridine.

Conclusion
5-Hydroxymethyl xylouridine represents a molecule of interest for further investigation in

medicinal chemistry and drug discovery. While basic chemical information is available, a

comprehensive understanding of its chemical and biological properties is hampered by the lack

of detailed, publicly available experimental data. Further research, including the development

and publication of a robust synthetic protocol and thorough spectroscopic and biological

characterization, is essential to unlock the full potential of this compound for researchers,

scientists, and drug development professionals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b13918773?utm_src=pdf-body-img
https://www.benchchem.com/product/b13918773?utm_src=pdf-body
https://www.benchchem.com/product/b13918773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13918773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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